Cas no 202197-70-4 (Methyl 2-(4-oxopiperidin-1-yl)acetate)

202197-70-4 structure
Product name:Methyl 2-(4-oxopiperidin-1-yl)acetate
Methyl 2-(4-oxopiperidin-1-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(4-oxopiperidin-1-yl)acetate
- NE33358
- Z139293482
- 202197-70-4
- AKOS000178199
- methyl 2-(4-oxo-1-piperidyl)acetate
- CIA19770
- DB-187696
- methyl2-(4-oxopiperidin-1-yl)acetate
- C77648
- MFCD09936134
- CS-0139351
- EN300-70577
- SCHEMBL6764084
- Methyl 2-(4-oxopiperidin-1-yl)acetate
-
- MDL: MFCD09936134
- Inchi: 1S/C8H13NO3/c1-12-8(11)6-9-4-2-7(10)3-5-9/h2-6H2,1H3
- InChI Key: WWLVHJAXNZPGGB-UHFFFAOYSA-N
- SMILES: O=C1CCN(CC(=O)OC)CC1
Computed Properties
- Exact Mass: 171.08954328g/mol
- Monoisotopic Mass: 171.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 46.6
Methyl 2-(4-oxopiperidin-1-yl)acetate Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 2-(4-oxopiperidin-1-yl)acetate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | B498370-10mg |
methyl 2-(4-oxopiperidin-1-yl)acetate |
202197-70-4 | 10mg |
$ 65.00 | 2022-06-07 | ||
Enamine | EN300-70577-0.05g |
methyl 2-(4-oxopiperidin-1-yl)acetate |
202197-70-4 | 95% | 0.05g |
$41.0 | 2023-06-27 | |
Enamine | EN300-70577-0.1g |
methyl 2-(4-oxopiperidin-1-yl)acetate |
202197-70-4 | 95% | 0.1g |
$61.0 | 2023-06-27 | |
Enamine | EN300-70577-0.25g |
methyl 2-(4-oxopiperidin-1-yl)acetate |
202197-70-4 | 95% | 0.25g |
$87.0 | 2023-06-27 | |
Aaron | AR01ABV4-5g |
Methyl 2-(4-Oxopiperidin-1-Yl)Acetate |
202197-70-4 | 97% | 5g |
$508.00 | 2025-02-13 | |
1PlusChem | 1P01ABMS-100mg |
methyl 2-(4-oxopiperidin-1-yl)acetate |
202197-70-4 | ≥97.0% | 100mg |
$123.00 | 2023-12-19 | |
A2B Chem LLC | AV60452-500mg |
Methyl 2-(4-oxopiperidin-1-yl)acetate |
202197-70-4 | 95% | 500mg |
$181.00 | 2024-04-20 | |
A2B Chem LLC | AV60452-5g |
Methyl 2-(4-oxopiperidin-1-yl)acetate |
202197-70-4 | 95% | 5g |
$509.00 | 2024-04-20 | |
A2B Chem LLC | AV60452-10g |
Methyl 2-(4-oxopiperidin-1-yl)acetate |
202197-70-4 | 95% | 10g |
$633.00 | 2024-04-20 | |
Aaron | AR01ABV4-1g |
Methyl 2-(4-Oxopiperidin-1-Yl)Acetate |
202197-70-4 | 97% | 1g |
$164.00 | 2025-02-13 |
Methyl 2-(4-oxopiperidin-1-yl)acetate Related Literature
-
Ang-Ying Lin,Fuqian Yang,Sanboh Lee RSC Adv., 2016,6, 94949-94958
-
Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
-
Tania Romero-Morcillo,Francisco Javier Valverde-Muñoz,Lucía Piñeiro-López,M. Carmen Muñoz,Tomás Romero,Pedro Molina,José A. Real Dalton Trans., 2015,44, 18911-18918
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